Cas no 32634-66-5 ((-)-Di-p-toluoyl-L-tartaric Acid)

(-)-Di-p-toluoyl-L-tartaric Acid Properties

Names and Identifiers

• (2R,3R)-2,3-Bis((4-methylbenzoyl)oxy)succinic acid
• (-)-Di-p-toluoyl-(L)-tartaric acid monohydrate anhydrous
• (-)-DI-O,O'-p-TOLUYL-L-TARTARIC ACID
• Di-p-Toluoyl-D-Tartaric acid
• Di-P-toluoyl-L-tartaric acid
• (-)-Di-p-toluoyl-L-tartaric Acid
• (-)-O,O’-Di-p-toluoyl-L-tartaric Acid
• Di-p-toluoyl-L-tartaric acid monohydrate
• O,O'-Di-p-toluoyl-L-tartaric Acid
• (-)-di-O,O-p-toluoyl tartaric acid
• (-)-O,O`-Di-p-toluoyl-L-tartaric
• (+ )-Di-1,4-toluoyl-Ltartaricacid
• Di-4-Toluoyl-L-tartaric acid
• di-O,O'-p-toluyl-D-tartaric acid
• Di-p-Toluoy-L-Tartaric Acid
• DTTA
• Tartaric acid,di-p-toluate
• L-(-)-DTTA
• (-)-Di-1,4-O-toluoyl-L-tartaric acid
• L-(-)-Di-1,4-O-tolyltartaric acid
• +Expand

• MDL： MFCD00064440
• InChIKey： CMIBUZBMZCBCAT-HZPDHXFCSA-N
• Inchi： InChI=1S/C20H18O8/c1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24)/t15-,16-/m1/s1
• SMILES： CC1=CC=C(C=C1)C(=O)O[C@H]([C@H](C(=O)O)OC(=O)C2=CC=C(C)C=C2)C(=O)O
• BRN： 2022481

Computed Properties

• Exact Mass: 404.11100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Heavy Atom Count: 28
• Complexity: 522
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Surface Charge: -2
• Topological Polar Surface Area: 133

Experimental Properties

• LogP: 2.15930
• PSA: 136.43000
• Refractive Index: -139 ° (C=1, EtOH)
• Water Partition Coefficient: dissolution
• Boiling Point: 626.5℃ at 760 mmHg
• Melting Point: 169-171 °C (lit.)
• Flash Point: 223.2℃
• Color/Form: White to yellow crystalline powder
• Solubility: Insoluble in water
• Sensitiveness: Easily absorb moisture
• Specific Rotation: -142 º (c=10, EtOH)
• Optical Activity: [α]20/D −138°, c = 1 in ethanol
• Density: 1.3084 (rough estimate)

(-)-Di-p-toluoyl-L-tartaric Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：T

(-)-Di-p-toluoyl-L-tartaric Acid Customs Data

• HS CODE：2918130000
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%